Cas no 155014-16-7 (2-Butoxy-1,3,5-trichlorobenzene)

• Product Name: 2-Butoxy-1,3,5-trichlorobenzene
• CAS No: 155014-16-7
• MF: C₁₀H₁₁Cl₃O
• MW: 253.552740335464
• MDL: MFCD29044160
• CID: 5075447
• Update Time: 2026-03-01

2-Butoxy-1,3,5-trichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-butoxy-1,3,5-trichlorobenzene
• Butyl 2,4,6-trichlorophenyl ether
• 2,4,6-Trichlorophenylbutyl ether
• 2,4,6-Trichlorophenol, n-butyl ether
• 2-Butoxy-1,3,5-trichlorobenzene

• MDL： MFCD29044160
• Inchi： 1S/C10H11Cl3O/c1-2-3-4-14-10-8(12)5-7(11)6-9(10)13/h5-6H,2-4H2,1H3
• InChI Key： UMHZLWGUGIPASA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OCCCC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 153
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-Butoxy-1,3,5-trichlorobenzene

2-Butoxy-1,3,5-Trichlorobenzene

2-Butoxy-1,3,5-Trichlorobenzene is a chemical compound with the CAS number 155014-16-7. This compound is a derivative of benzene, a six-carbon aromatic ring, substituted with three chlorine atoms at positions 1, 3, and 5. Additionally, it features a butoxy group (-O-C4H9) attached at position 2. The structure of this compound can be represented as Cl-C6H2-O-C4H9, where the chlorine atoms are symmetrically distributed around the benzene ring.

The synthesis of 2-Butoxy-1,3,5-Trichlorobenzene typically involves chlorination and alkylation reactions. Chlorination of benzene derivatives is a well-established process in organic chemistry, often utilizing chlorine gas under specific conditions to introduce chloro groups onto the aromatic ring. The alkylation step introduces the butoxy group through nucleophilic substitution or other suitable methods. The exact synthesis pathway may vary depending on the starting materials and desired purity levels.

2-Butoxy-1,3,5-Trichlorobenzene exhibits several physical properties that make it suitable for various applications. Its melting point is approximately X°C, and its boiling point is around Y°C, which are critical factors in determining its use in different industrial processes. The compound is also relatively stable under normal conditions but may undergo degradation under extreme temperatures or in the presence of strong oxidizing agents.

One of the key areas of research involving 2-Butoxy-1,3,5-Trichlorobenzene is its application in materials science. Recent studies have explored its potential as a precursor for advanced polymers and composites. For instance, researchers have investigated its ability to form high-performance thermoplastics with excellent thermal stability and mechanical properties. These findings suggest that this compound could play a significant role in the development of next-generation materials for aerospace and automotive industries.

In addition to its role in materials science, 2-Butoxy-1,3,5-Trichlorobenzene has also been studied for its biological activity. Preliminary experiments indicate that it may possess antimicrobial properties due to the presence of chlorine atoms on the benzene ring. This makes it a potential candidate for use in pharmaceuticals or agrochemicals. However, further research is required to fully understand its bioavailability and toxicity profile.

The environmental impact of 2-Butoxy-1,3,5-Trichlorobenzene has also been a topic of interest among scientists. Studies have shown that this compound can undergo biodegradation under certain conditions, reducing its persistence in the environment. However, its potential to bioaccumulate in aquatic organisms remains a concern that warrants further investigation.

From an industrial perspective, 2-Butoxy-1,3,5-Trichlorobenzene is valued for its versatility and reactivity. It serves as an intermediate in the synthesis of more complex organic molecules and can be used in the production of dyes, pesticides, and other specialty chemicals. Its ability to undergo various functional group transformations makes it a valuable building block in organic synthesis.

Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing 2-Butoxy-1,3,5-Trichlorobenzene. These methods often involve catalytic processes that minimize waste generation and reduce energy consumption. For example, researchers have successfully employed transition metal catalysts to facilitate selective chlorination and alkylation reactions under mild conditions.

In conclusion, 2-Butoxy-1